3-((5-(sec-butylthio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of benzothiazole, which is a heterocyclic compound. Benzothiazole derivatives have been studied for their potential biological activities . For instance, some benzothiazole-2-thiol derivatives have shown potent and broad-spectrum inhibitory activities against different types of human cancer cell lines .
Scientific Research Applications
Anticancer Properties
- Research conducted in 2015 identified a series of compounds, including variations of the 4H-1,2,4-triazole structure, which were evaluated for their anticancer activity against multiple cancer lines. Compounds with certain structural characteristics showed high selectivity towards melanoma and breast cancer (Ostapiuk, Matiychuk, & Obushak, 2015).
Antimicrobial and Antioxidant Activities
- A study published in 2022 discussed the synthesis of derivatives with the 4H-1,2,4-triazole structure and evaluated their antimicrobial activity against human pathogens, along with their antioxidant activity. The derivatives showed significant activity, particularly against Gram-positive bacteria (Tay, Duran, Kayağil, Yurttaş, Göger, Göger, Demirci, & Demirayak, 2022).
Corrosion Inhibition
- A 2013 study investigated the effectiveness of certain benzimidazole derivatives, including those with a 4H-1,2,4-triazole structure, as corrosion inhibitors for mild steel in acidic environments. The study found that these inhibitors were effective and followed the Langmuir adsorption isotherm (Yadav, Behera, Kumar, & Sinha, 2013).
Plant-Growth Regulatory Activities
- In 2010, a study synthesized imine derivatives containing 1H-1,2,4-triazole and thiazole rings. The primary bioassay results indicated that these compounds exhibited promising plant-growth regulatory activities (Qin, Yu, Dai, Qin, Zhang, Bing, Wang, & Fang, 2010).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
3-[[5-butan-2-ylsulfanyl-4-(2-phenylethyl)-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4OS2/c1-3-16(2)28-21-24-23-20(25(21)14-13-17-9-5-4-6-10-17)15-26-18-11-7-8-12-19(18)29-22(26)27/h4-12,16H,3,13-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAMHIBQTZLIGPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)SC1=NN=C(N1CCC2=CC=CC=C2)CN3C4=CC=CC=C4SC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.